Cas no 146367-85-3 (Benzoic acid,4-hydroxy-3-methoxy-5-(3-methyl-2-buten-1-yl)-)

• Product Name: Benzoic acid,4-hydroxy-3-methoxy-5-(3-methyl-2-buten-1-yl)-
• CAS No: 146367-85-3
• Molecular Formula: C₁₃H₁₆O₄
• Molecular Weight: 236.26374
• CID: 171512
• PubChem ID: 132759

Benzoic acid,4-hydroxy-3-methoxy-5-(3-methyl-2-buten-1-yl)- Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-3-methoxy-5-(3-methyl-2-buten-1-yl)-
• 4-hydroxy-3-methoxy-5-(3-methylbut-2-enyl)benzoic acid
• 3-Methoxy-4-hydroxy-5-(3'-methyl-2')butylenylbenzoic acid
• 4-hydroxy-3-methoxy-5-(3-methylbut-2-en-1-yl)benzoic acid
• Benzoic acid, 4-hydroxy-3-methoxy-5-(3-methyl-2-butenyl)-
• Proglobeflowery acid
• CHEBI:84442
• 146367-85-3
• DTXSID00163361

• InChIKey： DWHDSRHHYMSXSP-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O4/c1-8(2)4-5-9-6-10(13(15)16)7-11(17-3)12(9)14/h4,6-7,14H,5H2,1-3H3,(H,15,16)
• SMILES： OC1C(C/C=C(\C)/C)=CC(C(O)=O)=CC=1OC

Computed Properties

• Exact Mass: 236.10488
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 236.104859
• Heavy Atom Count: 17
• Complexity: 294
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 66.8

Experimental Properties

• PSA: 66.76
• Refractive Index: 1.563
• Boiling Point: 401°C at 760 mmHg
• Flash Point: 151.4°C
• Density: 1.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-methoxybenzoic acids and derivatives